4-[(4-Pyridyl)sulfinyl]piperidine

• Molecular Formula: C10H14N2OS
• Molecular Weight: 210.30 g/mol
• IUPAC Name: 4-piperidin-4-ylsulfinylpyridine
• InChI: InChI=1S/C10H14N2OS/c13-14(9-1-5-11-6-2-9)10-3-7-12-8-4-10/h1-2,5-6,10,12H,3-4,7-8H2
• InChI Key: IPEZWCPAHRJTCV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1S(=O)C2=CC=NC=C2

Description

4-[(4-Pyridyl)sulfinyl]piperidine is a useful research compound. Its molecular formula is C10H14N2OS and its molecular weight is 210.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (1.20 g) was added to a stirred solution of 4-[(4-pyridyl)thio]piperidine dihydrochloride (1.33 g) in water (30 ml) under ice-cooling, and the mixture was stirred at the same temperature for 3 hours and then at room temperature for 5.5 hours. The resultant mixture was diluted with water and the pH of the mixture was adjusted to about 11 with 5% sodium hydroxide solution. The solution was extracted several times with chloroform. The extracts were combined, dried over magnesium sulfate, and concentrated in vacuo. The oily residue was crystallized from n-hexane and the crystals were recrystallized from a mixture of n-hexane and isopropanol to give 4-[(4-pyridyl)sulfinyl]piperidine (0.95 g).